molecular formula C13H15Br2NO B310454 2,4-dibromo-N-cyclohexylbenzamide

2,4-dibromo-N-cyclohexylbenzamide

Cat. No.: B310454
M. Wt: 361.07 g/mol
InChI Key: UWBHABQSZWYINE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromo-N-cyclohexylbenzamide is a halogenated benzamide derivative characterized by a benzamide core substituted with bromine atoms at the 2- and 4-positions of the aromatic ring and a cyclohexyl group attached to the amide nitrogen.

Properties

Molecular Formula

C13H15Br2NO

Molecular Weight

361.07 g/mol

IUPAC Name

2,4-dibromo-N-cyclohexylbenzamide

InChI

InChI=1S/C13H15Br2NO/c14-9-6-7-11(12(15)8-9)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)

InChI Key

UWBHABQSZWYINE-UHFFFAOYSA-N

SMILES

C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)Br)Br

Canonical SMILES

C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)Br)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Comparisons

Key Compounds Analyzed:

2,4-Dichloro-N-cyclohexylbenzamide (CAS: 157729-57-2)

4-Chloro-N-cyclohexylbenzamide (C₁₃H₁₆ClNO)

5-Bromo-N-cyclohexyl-2,4-dimethylbenzamide (CAS: 2643367-43-3)

4-Bromo-N,N-dimethylbenzamide (C₉H₁₀BrNO)

Table 1: Comparative Structural and Physical Properties
Compound Substituents Molecular Weight Key Features
2,4-Dibromo-N-cyclohexylbenzamide Br (2,4), cyclohexylamide ~329.06 g/mol High electronegativity, steric bulk, enhanced lipophilicity
2,4-Dichloro-N-cyclohexylbenzamide Cl (2,4), cyclohexylamide ~288.18 g/mol Smaller substituents, lower molecular weight, reduced steric hindrance
4-Chloro-N-cyclohexylbenzamide Cl (4), cyclohexylamide ~253.73 g/mol Single halogen substituent; simpler electronic profile
5-Bromo-N-cyclohexyl-2,4-dimethylbenzamide Br (5), CH₃ (2,4), cyclohexylamide ~329.24 g/mol Bromine + methyl groups; increased steric bulk and hydrophobicity
4-Bromo-N,N-dimethylbenzamide Br (4), dimethylamide ~228.09 g/mol Smaller N-substituents; reduced lipophilicity

Key Findings:

  • Substituent Positioning: The 2,4-dihalogenation pattern in both bromo and chloro analogs creates a symmetrical electronic environment, whereas mono-substituted derivatives (e.g., 4-chloro) exhibit asymmetrical charge distribution .
  • N-Substituent Impact : Cyclohexyl groups confer greater steric hindrance and lipophilicity compared to dimethylamide substituents, which may influence pharmacokinetic properties like absorption and metabolism .

Crystallographic and Reactivity Insights

  • 2,4-Dichloro-N-cyclohexylbenzamide : Crystallographic studies reveal a planar benzamide ring with Cl substituents creating a dihedral angle of 12.3° relative to the cyclohexyl group. The N–H···O hydrogen bonding network stabilizes the crystal lattice .
  • 4-Chloro-N-cyclohexylbenzamide : Exhibits a similar planar structure but with a single Cl substituent, leading to weaker dipole interactions compared to dihalogenated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.